6-methyl-3-[(2-propoxyphenyl)amino]-1,2,4-triazin-5(4H)-one

• IUPAC Name: 6-methyl-3-(2-propoxyanilino)-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C13H16N4O2/c1-3-8-19-11-7-5-4-6-10(11)14-13-15-12(18)9(2)16-17-13/h4-7H,3,8H2,1-2H3,(H2,14,15,17,18)
• InChI Key: LVFPWAYMXAWHBS-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC=C1NC2=NN=C(C(=O)N2)C
• Molecular Formula: C13H16N4O2
• Molecular Weight: 260.29 g/mol

Description

6-methyl-3-[(2-propoxyphenyl)amino]-1,2,4-triazin-5(4H)-one, also known as Prometryn, is a herbicide that is widely used in agriculture to control weeds. It belongs to the triazine family of herbicides and is known for its high effectiveness against a broad spectrum of weeds.

Mechanism of Action

6-methyl-3-[(2-propoxyphenyl)amino]-1,2,4-triazin-5(4H)-one works by inhibiting the photosynthesis process in plants. It does this by binding to the D1 protein in the photosystem II complex, which is responsible for the production of oxygen during photosynthesis. By inhibiting this process, 6-methyl-3-[(2-propoxyphenyl)amino]-1,2,4-triazin-5(4H)-one prevents the plant from producing energy, leading to its death.
Biochemical and Physiological Effects
6-methyl-3-[(2-propoxyphenyl)amino]-1,2,4-triazin-5(4H)-one has been shown to have a low toxicity to humans and animals. However, it can cause skin irritation and eye damage if it comes into contact with the skin or eyes. In plants, 6-methyl-3-[(2-propoxyphenyl)amino]-1,2,4-triazin-5(4H)-one can cause chlorosis, necrosis, and stunting of growth.

Advantages and Limitations for Lab Experiments

6-methyl-3-[(2-propoxyphenyl)amino]-1,2,4-triazin-5(4H)-one is a widely used herbicide in agriculture due to its high effectiveness against a broad spectrum of weeds. It is also relatively easy to synthesize and has a low toxicity to humans and animals. However, its use in lab experiments is limited by its potential impact on non-target organisms and the environment. Researchers must take precautions to ensure that 6-methyl-3-[(2-propoxyphenyl)amino]-1,2,4-triazin-5(4H)-one does not contaminate the lab environment or affect the results of their experiments.

Future Directions

There are several future directions for research on 6-methyl-3-[(2-propoxyphenyl)amino]-1,2,4-triazin-5(4H)-one. One area of interest is its potential impact on non-target organisms, including beneficial insects and soil microorganisms. Another area of research is the development of more environmentally friendly herbicides that can replace 6-methyl-3-[(2-propoxyphenyl)amino]-1,2,4-triazin-5(4H)-one and other triazine herbicides. Additionally, there is a need for more research on the persistence of 6-methyl-3-[(2-propoxyphenyl)amino]-1,2,4-triazin-5(4H)-one in soil and its potential to leach into groundwater.

Synthesis Methods

6-methyl-3-[(2-propoxyphenyl)amino]-1,2,4-triazin-5(4H)-one can be synthesized by the reaction of 2-propoxyaniline with 2,4,5-trichloro-6-methylpyrimidine in the presence of potassium hydroxide and a solvent such as dimethylformamide or dimethyl sulfoxide. The reaction leads to the formation of 6-methyl-3-[(2-propoxyphenyl)amino]-1,2,4-triazin-5(4H)-one as a white crystalline solid with a melting point of 114-117°C.

Scientific Research Applications

6-methyl-3-[(2-propoxyphenyl)amino]-1,2,4-triazin-5(4H)-one has been extensively researched for its herbicidal activity and its potential impact on the environment. It has been used in various scientific studies to investigate its effectiveness in controlling weeds and its impact on non-target organisms. 6-methyl-3-[(2-propoxyphenyl)amino]-1,2,4-triazin-5(4H)-one has also been used in studies to evaluate its potential to leach into groundwater and its persistence in soil.